Cas no 1805209-37-3 (2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol)
2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
-
- Inchi: 1S/C9H9ClF3NO3/c1-16-7-2-5(4-15)8(6(3-10)14-7)17-9(11,12)13/h2,15H,3-4H2,1H3
- InChI Key: HIUPSWMZEIQQHE-UHFFFAOYSA-N
- SMILES: ClCC1C(=C(CO)C=C(N=1)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 242
- XLogP3: 1.9
- Topological Polar Surface Area: 51.6
2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084448-1g |
2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol |
1805209-37-3 | 97% | 1g |
$1,445.30 | 2022-04-01 |
2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
Research Briefing on 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805209-37-3)
2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805209-37-3) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of these functional groups enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more complex molecules.
Recent studies have focused on the synthesis and optimization of 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed cross-coupling and selective chlorination to achieve high efficiency. This advancement is particularly significant for scaling up production for preclinical studies.
In the context of drug discovery, this compound has been investigated as a key intermediate in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol exhibit potent inhibitory activity against specific kinase targets, such as JAK2 and EGFR. These findings were corroborated by molecular docking simulations, which highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases.
Beyond its pharmaceutical applications, 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol has also been explored in agrochemical research. Its structural features make it a candidate for the development of novel pesticides and herbicides. A recent study published in Pest Management Science reported that derivatives of this compound displayed significant efficacy against a range of agricultural pests, including aphids and beetles. The trifluoromethoxy group, in particular, was found to enhance the compound's stability and bioavailability in plant systems.
Despite these promising developments, challenges remain in the practical application of 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol. Issues such as metabolic stability, toxicity, and environmental impact require further investigation. Ongoing research aims to address these concerns through structural modifications and formulation improvements. For instance, a 2024 study in Chemical Research in Toxicology explored the metabolic pathways of this compound in mammalian systems, identifying potential metabolites that could contribute to its toxicity profile.
In conclusion, 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805209-37-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and pest management. Future studies will likely focus on optimizing its properties and expanding its applications, paving the way for new therapeutic and agricultural solutions.
1805209-37-3 (2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)